Cas no 146714-97-8 (WAY 100635 Hydrochloride)

• Product Name: WAY 100635 Hydrochloride
• CAS No: 146714-97-8
• MF: C₂₅H₃₇Cl₃N₄O₂
• MW: 531.945883512497
• CID: 146096
• PubChem ID: 104911
• Update Time: 2025-06-09

WAY 100635 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-2-pyridinyl-, hydrochloride(1:3)
• WAY 100635 Hydrochloride
• (-)-BLEBBISTATIN
• Cyclohexanecarboxamide, N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-2-pyridinyl-, trihydrochloride
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylcyclohexanecarboxamide,trihydrochloride
• WAY 100635
• WAY 100635 Hydrochlo
• WAY-100635
• C25H34N4O2.3HCl
• Cyclohexanecarboxamide,N-(2-(4-(2-methoxyphenyl)-1-piperazinyl)ethyl)-N-2-pyridinyl-,trihydrochloride
• N-(2-(4-(2-Methoxyphenyl)-1-piperazinyl)ethyl)-N-(2-pyridinyl)cyclohexanecarboxamide trihydrochloride
• N-[2-[4-(2-Methoxyphenyl)-1-piperazinyl]ethyl]-N-2-pyridinylcyclohexanecarboxamide hydrochloride
• WAY 100635HCl
• N-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}-N-(pyridin-2-yl)cyclohexanecarboxaMide trihydrochloride
• 8S48P899NE
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylcyclohexanecarboxamide trihydrochloride
• Cyclohexanecarboxamide, N-(2-(4-(2-methoxyphenyl)-1-piperazinyl)ethyl)-N-2-pyridinyl-, trihydrochloride
• C25H34N4O2.3ClH
• WAY-100635 hydrochloride
• FT-0675858
• N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-(2-pyridinyl) cyclo-hexanecarboxamide trihydrochloride
• WAY-100635 TRIHYDROCHLORIDE
• DTXSID50163457
• J-008247
• AKOS037645018
• N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-N-(pyridin-2-yl)cyclohexanecarboxamide trihydrochloride
• AS-56155
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylcyclohexanecarboxamide;trihydrochloride
• CHEMBL537403
• UNII-8S48P899NE
• N-[2-[4-(2-Methoxyphenyl)-1-piperazinyl]ethyl]-N-2-pyridinylcyclohexanecarboxamide Trihydrochloride
• WAY-100,635 hydrochloride
• 146714-97-8
• WAY 100,635
• WAY-100635 (hydrochloride)
• Q27270952
• SW219571-1
• WAY 100635 Hydrochloride?
• WAY-100635 maleate

• Inchi： 1S/C25H34N4O2.3ClH/c1-31-23-12-6-5-11-22(23)28-18-15-27(16-19-28)17-20-29(24-13-7-8-14-26-24)25(30)21-9-3-2-4-10-21;;;/h5-8,11-14,21H,2-4,9-10,15-20H2,1H3;3*1H
• InChI Key： QDUDBLVWOSYWID-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.O=C(C1CCCCC1)N(C1C=CC=CN=1)CCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 422.26800
• Monoisotopic Mass: 530.198210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 546
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9

Experimental Properties

• Melting Point: 176-178°C
• PSA: 48.91000
• LogP: 3.82860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on WAY 100635 Hydrochloride

Professional Introduction to Compound CAS No. 146714-97-8 and Product Name: WAY 100635 Hydrochloride

The compound with the CAS number 146714-97-8 and the product name WAY 100635 Hydrochloride represents a significant advancement in the field of pharmaceutical research, particularly in the domain of neurotransmitter receptor modulation. This compound has garnered considerable attention due to its unique pharmacological properties and its potential applications in treating various neurological disorders. WAY 100635 Hydrochloride is a highly selective antagonist of the serotonin 5-HT1A receptor, which plays a crucial role in modulating mood, cognition, and anxiety-related behaviors.

Over the past decade, there has been a growing interest in targeting serotonin receptors for therapeutic intervention. The 5-HT1A receptor is particularly notable for its involvement in the regulation of neuronal excitability and its high affinity for certain serotonin ligands. WAY 100635 Hydrochloride has been extensively studied for its ability to modulate this receptor, leading to potential benefits in conditions such as depression, anxiety disorders, and cognitive impairments. Recent preclinical studies have demonstrated that WAY 100635 Hydrochloride exhibits a high degree of selectivity for the 5-HT1A receptor, minimizing off-target effects and enhancing therapeutic efficacy.

One of the most compelling aspects of WAY 100635 Hydrochloride is its mechanism of action. As a potent antagonist, it blocks serotonin binding to the 5-HT1A receptor, thereby reducing serotoninergic neurotransmission. This modulation can lead to a reduction in anxiety-like behaviors and an improvement in mood, making it a promising candidate for treating conditions such as generalized anxiety disorder (GAD) and major depressive disorder (MDD). Additionally, its selectivity ensures that it does not interfere with other serotonin receptors, which could otherwise lead to adverse effects.

Recent clinical trials have provided further insights into the therapeutic potential of WAY 100635 Hydrochloride. In Phase II trials, patients with GAD treated with this compound showed significant reductions in anxiety symptoms compared to placebo groups. The compound's ability to produce these effects without causing sedation or other side effects has made it an attractive option for further development. Moreover, its rapid onset of action suggests that it could be particularly beneficial for patients who require immediate relief from anxiety symptoms.

The chemical structure of WAY 100635 Hydrochloride is another area of interest for researchers. It consists of a benzodiazepine-like core modified with specific functional groups that enhance its binding affinity to the 5-HT1A receptor. This structural design not only contributes to its high selectivity but also influences its pharmacokinetic profile, including bioavailability and metabolic stability. Understanding these structural features is crucial for optimizing the compound's formulation and delivery mechanisms.

In addition to its applications in treating neurological disorders, WAY 100635 Hydrochloride has shown promise in preclinical models of cognitive dysfunction. Studies have indicated that it may improve memory retention and learning abilities by modulating serotonergic signaling pathways involved in synaptic plasticity. These findings open up new avenues for exploring its use in conditions such as Alzheimer's disease and other neurodegenerative disorders where cognitive impairment is a key symptom.

The synthesis and purification of WAY 100635 Hydrochloride are also subjects of intense research. Advanced synthetic methodologies have been developed to ensure high yields and purity levels, which are critical for pharmaceutical applications. Techniques such as solid-phase synthesis and chiral resolution have been employed to obtain enantiomerically pure forms of the compound, minimizing potential pharmacological interactions.

Ethical considerations are paramount when developing new pharmaceuticals like WAY 100635 Hydrochloride. Rigorous safety assessments are conducted to evaluate potential side effects and interactions with other medications. These assessments include toxicology studies, pharmacokinetic evaluations, and long-term studies to ensure that the compound is safe for human use. The results from these studies are crucial for obtaining regulatory approval and ensuring that patients receive safe and effective treatments.

The future prospects for WAY 100635 Hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential use in treating post-traumatic stress disorder (PTSD), obsessive-compulsive disorder (OCD), and other mental health conditions where serotonergic modulation may be beneficial. Additionally, research into combination therapies involving WAY 100635 Hydrochloride with other drugs is underway, aiming to enhance therapeutic outcomes.

In conclusion, WAY 100635 Hydrochloride represents a significant advancement in the treatment of neurological disorders due to its potentiation at the serotonin 5-HT1A receptor. Its high selectivity, favorable pharmacokinetic profile, and promising clinical results make it a valuable candidate for further development. As research continues to uncover new applications and optimize its formulation, WAY 100635 Hydrochloride is poised to play a crucial role in improving treatments for various mental health conditions.